Cas no 1250066-86-4 (N-(3-bromophenyl)methyl-N-methyloxan-4-amine)

• Product Name: N-(3-bromophenyl)methyl-N-methyloxan-4-amine
• CAS No: 1250066-86-4
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• MDL: MFCD14686442
• CID: 4581461
• PubChem ID: 61532321
• Update Time: 2025-05-19

N-(3-bromophenyl)methyl-N-methyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, N-[(3-bromophenyl)methyl]tetrahydro-N-methyl-
• N-[(3-bromophenyl)methyl]-N-methyloxan-4-amine
• N-(3-bromophenyl)methyl-N-methyloxan-4-amine

• MDL： MFCD14686442
• Inchi： 1S/C13H18BrNO/c1-15(13-5-7-16-8-6-13)10-11-3-2-4-12(14)9-11/h2-4,9,13H,5-8,10H2,1H3
• InChI Key： KWFLQIVXPXRQLK-UHFFFAOYSA-N
• SMILES： C1OCCC(N(CC2=CC=CC(Br)=C2)C)C1

Additional information on N-(3-bromophenyl)methyl-N-methyloxan-4-amine

N-(3-Bromophenyl)methyl-N-Methyloxan-4-Amine: A Comprehensive Overview

The compound with CAS No. 1250066-86-4, commonly referred to as N-(3-bromophenyl)methyl-N-methyloxan-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with an oxazolidinone moiety, making it a versatile building block for various chemical reactions and applications.

N-(3-Bromophenyl)methyl-N-methyloxan-4-amine exhibits a range of interesting physical and chemical properties. Its molecular weight is approximately 275.2 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various synthetic protocols, including nucleophilic substitutions and cross-coupling reactions.

Recent studies have highlighted the potential of N-(3-bromophenyl)methyl-N-methyloxan-4-amine in the development of advanced materials. For instance, researchers have explored its role in the synthesis of high-performance polymers and biodegradable plastics. The bromine substituent on the aromatic ring facilitates easy functionalization, enabling the incorporation of this compound into polymer networks with tailored mechanical and thermal properties.

In the pharmaceutical industry, N-(3-bromophenyl)methyl-N-methyloxan-4-amine has been investigated as a precursor for bioactive molecules. Its oxazolidinone ring can be transformed into various pharmacophores through simple chemical modifications, making it a valuable intermediate in drug discovery programs. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and anticancer activities, paving the way for future therapeutic applications.

The synthesis of N-(3-bromophenyl)methyl-N-methyloxan-4-amine typically involves a multi-step process that begins with the bromination of aniline derivatives. This is followed by alkylation and cyclization steps to form the oxazolidinone ring. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for downstream applications.

From an environmental perspective, N-(3-bromophenyl)methyl-N-methyloxan-4-amine demonstrates moderate biodegradability under aerobic conditions. This makes it a more sustainable choice compared to traditional organic compounds that persist in the environment for extended periods. Ongoing research is focused on improving its eco-friendliness by exploring greener synthesis routes and biodegradable derivatives.

In conclusion, N-(3-bromophenyl)methyl-N-methyloxan-4-amine (CAS No. 1250066-86-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a key player in the development of innovative materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.